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Introduction

Threonine is an essential amino acid with a pivotal role in protein synthesis, cellular
metabolism, and maintaining physiological homeostasis. As a molecule with two chiral centers,
threonine exists in four stereoisomeric forms: L-threonine, D-threonine, L-allo-threonine, and D-
allo-threonine. The accurate quantification and differentiation of these isomers are critical in
metabolomics studies to understand their distinct biological roles and metabolic fates. DL-
Threonine, a racemic mixture of D- and L-threonine, is often utilized in research settings,
necessitating robust analytical methods for its comprehensive analysis.

These application notes provide detailed protocols for the extraction, derivatization, and
analysis of DL-threonine from various biological matrices using Gas Chromatography-Mass
Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Metabolic Significance of Threonine

Threonine is a central node in several metabolic pathways. It serves as a precursor for the
synthesis of other amino acids, such as glycine and serine, and can be catabolized to produce
acetyl-CoA and pyruvate, which are key intermediates in the tricarboxylic acid (TCA) cycle for
energy production.[1] The metabolic fate of threonine is crucial for cellular functions, including
one-carbon metabolism and the synthesis of S-adenosyl-methionine (SAM), a universal methyl
donor for histone methylation, thus linking metabolism to epigenetic regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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